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Compound of Interest

1-Bromo-4-(propan-2-
Compound Name:
yl)cyclohexane

Cat. No.: B2635431

Technical Support Center: 1-bromo-4-(propan-2-
yl)cyclohexane

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with 1-
bromo-4-(propan-2-yl)cyclohexane.

Frequently Asked Questions (FAQs)
Q1: What is 1-bromo-4-(propan-2-yl)cyclohexane and what are its primary identifiers?

Al: 1-bromo-4-(propan-2-yl)cyclohexane is a halogenated cycloalkane. Its key identifiers are
summarized in the table below.
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Property Value Source

1-bromo-4-propan-2-

UPAC Name ylcyclohexane s
Molecular Formula CoH17Br [1]12]
Molecular Weight 205.13 g/mol [1]
CAS Number 1341365-34-1 [1][3]
Canonical SMILES Cc(cyciccecesr)cel [3]

Q2: What are the main hazards associated with this compound?

A2: According to GHS classifications, 1-bromo-4-(propan-2-yl)cyclohexane is a flammable
liquid and vapor[1]. It is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation[1].

Q3: What are the known physical and chemical properties?

A3: The table below summarizes the key physical and chemical properties.
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Property Value
Molecular Weight 205.13 g/mol [1]
Molecular Formula CoH17Br[1]
XLogP3-AA 3.8[1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 1

Exact Mass

204.05136 Dal1]

Monoisotopic Mass

204.05136 Dal1]

Topological Polar Surface Area

0 A7[1]

Heavy Atom Count

10

Troubleshooting and Handling Guide

Q4: What personal protective equipment (PPE) is required when handling this chemical?

A4: You must wear appropriate protective gloves, clothing, and safety glasses with side-shields
or goggles conforming to approved standards (e.g., NIOSH or EN 166)[4][5]. If ventilation is
inadequate or there is a risk of inhaling vapors, a suitable respirator should be used[5]. Always
handle this chemical in a well-ventilated area or under a chemical fume hood.

Q5: What are the correct storage conditions for 1-bromo-4-(propan-2-yl)cyclohexane?

A5: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place[4].
Keep it away from heat, sparks, open flames, and other ignition sources[4]. It is also advised to
protect it from light and to store it locked up[4].

Q6: What materials are incompatible with this compound?

A6: Avoid contact with strong oxidizing agents[4].
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Q7: The compound is not behaving as expected in my reaction. What could be the issue?

A7: Inconsistent results can arise from improper handling or storage. Ensure the compound
has been stored away from heat, light, and air to prevent degradation. As an alkyl halide, it can
undergo elimination or substitution reactions, so ensure your reaction conditions (solvent,
temperature, base) are appropriate for the desired outcome.

Q8: What is the recommended procedure for disposing of this chemical and its container?

A8: Disposal must be conducted at an approved waste disposal plant[4]. Do not let the product
enter drains[5]. Dispose of contaminated containers in the same manner as the product.
Always follow local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Q9: What should | do in case of accidental skin or eye contact?
A9:

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical
attention[4][5].

o Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,
remove them if it is easy to do so and continue rinsing for at least 15 minutes[4]. Seek
immediate medical attention[4].

Q10: What is the first aid procedure for inhalation or ingestion?
A10:

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell or is not breathing, call a poison center or doctor and provide artificial
respiration if necessary[4][5].

¢ Ingestion: Rinse the mouth with water[4][5]. Do NOT induce vomiting, as there is a risk of
aspiration[6]. Call a physician or poison control center immediately[7].
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Q11: How should a small spill be handled?

All: For small spills, follow the detailed protocol below. For large spills, evacuate the area and
consult with emergency responders.

Experimental Protocol: Small Spill Cleanup

This protocol outlines the necessary steps for safely managing a small laboratory spill of 1-
bromo-4-(propan-2-yl)cyclohexane.

1. Immediate Response & Area Securement:

o Alert personnel in the immediate area.
e Remove all sources of ignition (e.g., turn off hot plates, extinguish open flames)[4][5].
o Ensure the area is well-ventilated. Work under a fume hood if the spill occurs there.

2. Don Personal Protective Equipment (PPE):

o Wear chemically resistant gloves (e.g., nitrile), a lab coat, and splash goggles or a face
shield[4].

e If vapors are significant, use a respirator with an appropriate cartridge[5].

3. Spill Containment & Absorption:

o Cover drains to prevent the chemical from entering the sewer system.
e Soak up the spill with an inert absorbent material such as sand, silica gel, or commercial
sorbent pads[4][7]. Do not use combustible materials like paper towels.

4. Collection & Cleaning:

« Using non-sparking tools, carefully collect the absorbent material and place it into a suitable,
labeled, and sealable container for hazardous waste disposal[4].
¢ Clean the affected area with soap and water.

5. Disposal:

o Dispose of the sealed container and any contaminated PPE through your institution's
hazardous waste program, in accordance with all local and national regulations.
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Visual Workflow

The following diagram illustrates the standard workflow for safely handling 1-bromo-4-
(propan-2-yl)cyclohexane in a laboratory setting.
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1. Preparation Phase

Review Safety Data Sheet (SDS)

roceed if understood

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Begin Experiment

2. Handlipg Phase

Work in Well-Ventilated Area
(e.g., Fume Hood)

Use Non-Sparking Tools
Keep Away from Ignition Sources

3. Post-Handlirlg & Emergency

Securely Close Container

Standard Procedure

Store in Cool, Dry, Ventilated Area
Away from Incompatibles

Spill or Exposure Occurs

IMMEDIATE ACTION When material is waste

4. Disposal Phase

Follow Emergency Procedures Dispose of Waste via
(First Aid, Spill Cleanup) Approved Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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